1-benzyl-N,N-dimethylpiperidin-4-amine dihydrochloride

• CAS RN: 4876-56-6
• Molecular Formula: C14H24Cl2N2
• Molecular Weight: 291.3 g/mol
• IUPAC Name: 1-benzyl-N,N-dimethylpiperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C14H22N2.2ClH/c1-15(2)14-8-10-16(11-9-14)12-13-6-4-3-5-7-13;;/h3-7,14H,8-12H2,1-2H3;2*1H
• InChI Key: ZBYVFAJAGLLMEO-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCN(CC1)CC2=CC=CC=C2.Cl.Cl

Description

1-benzyl-N,N-dimethylpiperidin-4-amine dihydrochloride is a useful research compound. Its molecular formula is C14H24Cl2N2 and its molecular weight is 291.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

After adding 1-benzyl-4-piperidone (20 ml) and acetic acid (6.15 ml) to a suspension of dimethylamine hydrochloride (11.0 g) in dichloroethane (300 ml), the mixture was stirred in an ice bath. Sodium triacetoxyborohydride (34.3 g) was added thereto, and after stirring in an ice bath for 20 minutes, the mixture was further stirred for 5.5 hours at room temperature. Water (200 ml) was then added to the reaction mixture. Sodium carbonate was further added thereto until the aqueous layer became weakly alkaline, and the mixture was stirred for 10 minutes at room temperature. It was then partitioned and the aqueous layer was extracted with ethyl acetate. The combined organic layer was dried over anhydrous sodium sulfate. The dried organic layer was concentrated under reduced pressure. Diethyl ether (100 ml) and a 4N hydrochloric acid-ethyl acetate solution (59.5 ml) were added to the residue. This was diluted with diethyl ether (50 ml) and hexane (50 ml), and then the solid was filtered. The filtered solid was washed with diethyl ether. It was then subjected to aeration drying to provide a crude product of the title compound (30.0 g) as a pale brown solid.

Synthesis routes and methods II

Procedure details

To a mixture of 4-amino-1-benzyl piperidine (5.0 g, 26 mmol), NaBH3CN (3.3 g, 53 mmol), AcOH (7.5 ml, 132 mmol) in 130 ml MeOH at 0° C. under nitrogen was added formaldehyde (37 wt % in water, 5.3 mL) as a solution in 15 ml MeOH slowly dropwise via a pressure-equalized addition funnel over 15 min. The resulting clear solution was allowed to warm to room temperature and was allowed to stir for approximately 60 h. The reaction was quenched by the addition of 20 ml saturated aqueous potassium carbonate. The mixture was concentrated in vacuo, and water and EtOAc was added. The organic layer was removed, and the aqueous layer was extracted twice with EtOAc. The combined organic layers were dried with Na2SO4, filtered, and concentrated to give a cloudy oil, which was dissolved in methylene chloride and filtered through a fritted funnel. The solvent was removed to give a waxy solid, which was purified by silica gel chromatography (MC/MeOH/conc. NH4OH). The resulting material was dissolved in diethyl ether, cooled to 0° C. and treated with 20 ml 4N HCl in dioxane. The solvent was removed in vacuo to give the desired product as a white solid. MS (m/z): 219.1 (M+H)+. Calc'd for C14H22N2: 218.34.